Cas no 899975-07-6 (N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide)

• Product Name: N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide
• CAS No: 899975-07-6
• MF: C₁₂H₁₃N₃O₄
• MW: 263.2493
• CID: 5460684
• Update Time: 2025-10-29

N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)oxamide
• N1-cyclopropyl-N2-(2-methyl-5-nitrophenyl)oxalamide
• VU0504251-1
• N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide

• Inchi： 1S/C12H13N3O4/c1-7-2-5-9(15(18)19)6-10(7)14-12(17)11(16)13-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,13,16)(H,14,17)
• InChI Key： XVXKVPJMQFVTQN-UHFFFAOYSA-N
• SMILES： O=C(C(N([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])[N+](=O)[O-])=O)N([H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 104

Additional information on N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide

N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide: An Overview of CAS No. 899975-07-6

N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide (CAS No. 899975-07-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide consists of a central ethanediamide moiety flanked by a cyclopropyl group and a 2-methyl-5-nitrophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide in various biological systems. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the urea cycle, which has implications for the treatment of certain metabolic disorders.

In addition to its enzymatic inhibition properties, N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, San Francisco, showed that this compound exhibits significant anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide have also been studied extensively. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

Beyond its therapeutic applications, N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide has also been explored for its use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse applications. For example, researchers at the Massachusetts Institute of Technology have utilized this compound as a precursor in the synthesis of novel polymers with enhanced mechanical properties.

In conclusion, N-cyclopropyl-N'-(2-methyl-5-nitrophenyl)ethanediamide (CAS No. 899975-07-6) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activities make it a promising candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.